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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1669781 Get Quote

Technical Support Center: (1-
Isothiocyanatoethyl)benzene
This technical support center provides guidance on the safe handling and storage of (1-
Isothiocyanatoethyl)benzene for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is (1-Isothiocyanatoethyl)benzene and what are its primary hazards?

(1-Isothiocyanatoethyl)benzene is an organic compound containing an isothiocyanate

functional group attached to a benzene ring.[1] It is typically a colorless to pale yellow liquid

with a pungent odor.[1] The primary hazards associated with this compound include:

Acute Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[2][3][4][5]

Skin Corrosion/Irritation: It causes skin irritation.[2][3][4][5]

Serious Eye Damage/Irritation: It causes serious eye irritation.[2][3][4][5]

Respiratory Irritation: It may cause respiratory irritation and potentially allergic or asthma-like

symptoms if inhaled.[2][3][4][5]
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Aquatic Toxicity: It is very toxic to aquatic life.

Q2: What are the recommended storage conditions for (1-Isothiocyanatoethyl)benzene?

To ensure stability and safety, (1-Isothiocyanatoethyl)benzene should be stored under the

following conditions:

Temperature: 2-8°C in a refrigerator.[2][6][7]

Atmosphere: Under an inert atmosphere.[2][7]

Container: In a tightly closed container.[3][8]

Ventilation: In a dry, cool, and well-ventilated place.[3][8]

Incompatibilities: Keep away from acids, water, strong oxidizing agents, strong bases,

alcohols, and amines.[8]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

Appropriate PPE is crucial to minimize exposure. The recommended PPE includes:

Eye/Face Protection: Chemical safety goggles or a face shield.[3][9][10]

Skin Protection: Chemical-resistant gloves (both inner and outer gloves are recommended)

and a lab coat or chemical-resistant clothing.[3][9][10]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][4] If

ventilation is inadequate or exposure limits are exceeded, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors should be used.[3][11]

Troubleshooting Guides
Issue 1: I accidentally spilled a small amount of (1-Isothiocyanatoethyl)benzene on the lab

bench.

Immediate Action: Alert personnel in the immediate area and ensure proper ventilation. If the

spill is significant, evacuate the area.
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Decontamination:

Wear appropriate PPE (gloves, safety goggles, lab coat).

Contain the spill with an inert absorbent material like vermiculite, sand, or earth.[3][5]

Carefully collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[3][5]

Clean the spill area with soap and plenty of water.[2]

Waste Disposal: Dispose of the contaminated materials and waste according to local,

regional, and national hazardous waste regulations.[3]

Issue 2: I think I may have been exposed to the vapors.

Immediate Action: Immediately move to fresh air.[2][3]

Symptoms to Monitor: Watch for respiratory irritation, coughing, or difficulty breathing.[2][3][4]

Medical Attention: If you experience any respiratory symptoms, seek immediate medical

attention.[3] Inform the medical personnel about the chemical you were exposed to and

provide the Safety Data Sheet (SDS) if available.

Issue 3: The compound has changed color in storage.

Potential Cause: A change in color could indicate degradation or contamination of the

product. This may be due to improper storage, such as exposure to air, moisture, or light.

Action: Do not use the compound if you suspect it has degraded. Contact the manufacturer

or your institution's chemical safety officer for guidance on how to handle and dispose of the

potentially degraded material.

Quantitative Data Summary
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Property Value Source(s)

Molecular Formula C₉H₉NS [6],[2]

Molecular Weight 163.24 g/mol [6],[2]

Appearance Colorless to pale yellow liquid [1]

Storage Temperature 2-8°C [6],[2]

Boiling Point 130 - 132 °C

Density 0.995 g/cm³ at 25 °C

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Prepare your workspace in a certified chemical fume hood.

Personal Protective Equipment: Don a lab coat, chemical safety goggles, and appropriate

chemical-resistant gloves.

Aliquoting: Use a calibrated pipette with a disposable tip to transfer the required amount of

(1-Isothiocyanatoethyl)benzene. To minimize inhalation exposure, perform all transfers and

manipulations within the fume hood.

Closing: After use, securely close the container and return it to the recommended storage

conditions (2-8°C, inert atmosphere).

Decontamination: Clean any contaminated surfaces with soap and water. Dispose of all

contaminated disposable materials (e.g., pipette tips, gloves) in a designated hazardous

waste container.

Protocol 2: Spill Neutralization and Cleanup
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Evacuation and Ventilation: In case of a large spill, evacuate the immediate area and ensure

maximum ventilation.

PPE: Wear a full-face respirator with an organic vapor cartridge, a chemical-resistant suit or

apron, and heavy-duty chemical-resistant gloves and boots.

Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a

commercial sorbent pad.[3][5]

Collection: Carefully scoop the absorbed material into a designated, labeled hazardous

waste container.

Decontamination: Wash the spill area thoroughly with soap and water.

Disposal: Seal the waste container and dispose of it in accordance with institutional and

governmental regulations for hazardous chemical waste.[3]
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Caption: Experimental workflow for handling (1-Isothiocyanatoethyl)benzene.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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